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Compound of Interest

Compound Name: CX-6258 hydrochloride hydrate

Cat. No.: B1139166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CX-6258 hydrochloride hydrate is a potent and selective pan-Pim kinase inhibitor with

demonstrated efficacy in various cancer cell lines and tumor models.[1][2][3] As a critical tool in

cancer research and drug development, proper handling and preparation of this compound are

paramount to ensure accurate and reproducible experimental results. This document provides

detailed application notes and protocols for the dissolution and use of CX-6258 hydrochloride
hydrate, including recommended solvents, preparation of stock solutions for in vitro and in vivo

studies, and storage conditions.

Physicochemical Properties
Property Value Reference

Molecular Formula C₂₆H₂₄ClN₃O₃ · xHCl

Molecular Weight 498.40 g/mol [1]

Appearance Powder [1]

Solubility Data
The solubility of CX-6258 hydrochloride hydrate varies significantly across different solvents.

Dimethyl sulfoxide (DMSO) is the most effective solvent for preparing high-concentration stock
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solutions.[1][4] The use of fresh, high-purity DMSO is recommended, as moisture can reduce

the solubility of the compound.[1][4]

Solvent
Solubility
(mg/mL)

Molar
Equivalent
(mM)

Notes Reference

DMSO 25 - 57 mg/mL
50.16 - 114.36

mM

Use of fresh,

moisture-free

DMSO is crucial

as it is

hygroscopic and

absorbed

moisture can

decrease

solubility.

Ultrasonic

treatment may

be needed.

[1][4]

Ethanol 2 mg/mL 4.01 mM - [1]

Water 7.14 mg/mL 13.83 mM

Requires

sonication and

warming to 60°C

to dissolve.

[4]

Water Insoluble -

At room

temperature

without additional

treatment.

[1]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Assays
Recommended Solvent: Dimethyl Sulfoxide (DMSO)

Protocol:
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To prepare a 25 mg/mL stock solution, add 1 mL of fresh DMSO to 25 mg of CX-6258
hydrochloride hydrate powder.

If necessary, use ultrasonic treatment to facilitate dissolution until the solution is clear.[4]

For lower concentrations, dilute the stock solution with the appropriate cell culture medium.

If using water as the solvent for the stock solution, it is advised to dilute it to the working

concentration, then sterilize by filtering through a 0.22 μm filter before use.[4]

Preparation of Working Solutions for In Vivo Animal
Studies
Due to the low aqueous solubility of CX-6258, a co-solvent system is required for in vivo

administration. It is recommended to prepare these solutions freshly on the day of use.[4]

Protocol 1: PEG300, Tween-80, and Saline Formulation This protocol yields a clear solution of

at least 2.5 mg/mL.[4]

Prepare a 25 mg/mL stock solution of CX-6258 in DMSO as described above.

For a 1 mL working solution, take 100 μL of the 25 mg/mL DMSO stock solution.

Add 400 μL of PEG300 and mix thoroughly until the solution is clear.

Add 50 μL of Tween-80 and mix again until clear.

Add 450 μL of saline to reach a final volume of 1 mL and mix thoroughly.

Protocol 2: Cremophor EL and Saline Formulation This protocol results in a suspended solution

with a solubility of 20 mg/mL.[5]

Prepare a suspension by adding CX-6258 to a vehicle of 15% Cremophor EL in 85% Saline.

Use ultrasonic treatment and warming to 60°C to aid in suspension.

Storage and Stability
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Proper storage is crucial to maintain the integrity of CX-6258 hydrochloride hydrate.

Powder: Store at -20°C for up to 3 years.[1] The compound is hygroscopic and should be

stored in a desiccated environment, protected from light.

Stock Solutions in DMSO: Aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][4]

Store at -80°C for up to 1 year.[1]

Store at -20°C for up to 1 month.[1][4]

Mechanism of Action and Signaling Pathway
CX-6258 is a pan-inhibitor of Pim kinases (Pim-1, Pim-2, and Pim-3), which are

serine/threonine kinases involved in cell survival and proliferation.[2][6] Pim kinases exert their

pro-survival effects by phosphorylating and inactivating pro-apoptotic proteins such as Bad,

and by activating proteins involved in protein synthesis, like 4E-BP1.[1][6] By inhibiting all three

Pim kinase isoforms, CX-6258 blocks these survival pathways, leading to apoptosis in cancer

cells.[6]

Preparation of Stock Solution (In Vitro)

CX-6258 HCl Hydrate Powder Add fresh DMSO Vortex/Sonicate until clear 25 mg/mL Stock Solution

Click to download full resolution via product page

Preparation of Working Solution (In Vivo)

100 µL of 25 mg/mL
CX-6258 in DMSO

Add 400 µL PEG300
and mix

Add 50 µL Tween-80
and mix

Add 450 µL Saline
and mix 2.5 mg/mL Working Solution

Click to download full resolution via product page
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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